Cas no 2034411-81-7 (N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide)

• Product Name: N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
• CAS No: 2034411-81-7
• MF: C₁₉H₂₁ClN₄O₃
• MW: 388.8480
• CID: 5350586
• Update Time: 2023-11-21

N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
• N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
• N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide

• Inchi： 1S/C19H21ClN4O3/c20-13-5-6-16-12(9-13)10-24(17(25)11-27-16)8-7-21-19(26)18-14-3-1-2-4-15(14)22-23-18/h5-6,9H,1-4,7-8,10-11H2,(H,21,26)(H,22,23)
• InChI Key： PYBOFVKIOCZYLD-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])C([H])([H])N(C(C([H])([H])O2)=O)C([H])([H])C([H])([H])N([H])C(C1C2=C(C([H])([H])C([H])([H])C([H])([H])C2([H])[H])N([H])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 563
• XLogP3: 2.5
• Topological Polar Surface Area: 87.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines